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Compound of Interest

Compound Name: Methyl benzofuran-6-carboxylate

Cat. No.: B1291434

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical waste is a critical component of
this responsibility. This guide provides essential, step-by-step procedures for the safe disposal
of methyl benzofuran-6-carboxylate, a compound often used in pharmaceutical and chemical
synthesis.[1][2] Adherence to these guidelines is crucial for minimizing environmental impact
and ensuring personnel safety.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is essential to be aware of the potential hazards
associated with methyl benzofuran-6-carboxylate and related compounds. While a specific
Safety Data Sheet (SDS) for methyl benzofuran-6-carboxylate was not found in the public
domain, information on analogous compounds suggests that it should be handled with care.
Benzofuran derivatives can be flammable, and some are suspected carcinogens.[3][4] An
isomer, methyl 1-benzofuran-2-carboxylate, is classified as harmful if swallowed, in contact with
skin, or inhaled.[5] Therefore, appropriate personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times. All
handling of this compound should be performed in a well-ventilated area or a chemical fume
hood.

Step-by-Step Disposal Protocol

The following procedure is a general guideline based on best practices for similar chemical
compounds. Always consult your institution's specific waste disposal protocols and any
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available Safety Data Sheet.
e Segregation and Collection:

o Do not mix methyl benzofuran-6-carboxylate with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Collect waste methyl benzofuran-6-carboxylate, including any contaminated materials
(e.q., filter paper, silica gel), in a designated, properly labeled, and sealed waste container.
The container should be made of a material compatible with organic solvents.

e Waste Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "Methyl
Benzofuran-6-carboxylate,” the CAS number (588703-29-1), and an estimate of the
quantity.[1]

o Indicate the associated hazards (e.g., "Flammable," "Toxic").
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area away from heat, sparks, and open flames.[3][4]

o Ensure the storage area is secure and accessible only to authorized personnel.
» Disposal Request:

o Contact your institution's EHS office or designated hazardous waste management provider
to arrange for pickup and disposal.

o Provide them with all necessary information about the waste, as detailed on the label.
o Professional Disposal:

o Disposal of methyl benzofuran-6-carboxylate must be conducted through a licensed and
approved waste disposal facility.[3][5] This is often referred to as an "approved waste
disposal plant."[3][6]
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o The primary method of disposal for such organic compounds is typically high-temperature
incineration.

Quantitative Data Summary

Based on data for related compounds, the following table summarizes key physical and hazard
information that informs disposal procedures.

Property Value/Classification Implication for Disposal

) ) ] o Affects handling and
Physical State Likely a solid or liquid )
packaging of waste.

Benzofuran is a flammable

. liquid (Flash Point: 50°C / Waste must be stored away
Flammability o
122°F).[3] 2-Methylbenzofuran  from ignition sources.
is a combustible liquid.[6]
Methyl 1-benzofuran-2-
carboxylate is harmful if Requires careful handling with
o swallowed, inhaled, or in appropriate PPE to avoid
Toxicity ) ) . .
contact with skin (Acute Tox. exposure. Waste is considered
4).[5] Benzofuran is a hazardous.
suspected carcinogen.[4]
Must not be disposed of down
Benzofuran is harmful to the drain. Requires
Environmental Hazard aguatic life with long-lasting containment and professional
effects.[4] disposal to prevent

environmental release.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of methyl
benzofuran-6-carboxylate.
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Disposal workflow for methyl benzofuran-6-carboxylate.
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of methyl benzofuran-6-carboxylate, contributing to a safer research environment
and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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